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Compound of Interest

Compound Name:
2-Chloro-4-fluoro-5-

nitrobenzaldehyde

CAS No.: 99329-85-8

Cat. No.: B1590772

Get Quote

Executive Summary
In the landscape of medicinal chemistry, 2-Chloro-4-fluoro-5-nitrobenzaldehyde (CAS:

99329-85-8) serves as a critical electrophilic building block, particularly in the synthesis of

fused heterocycles and kinase inhibitors.[1][2] Its utility is defined by its highly functionalized

benzene core, featuring an aldehyde handle for condensation, a nitro group for

reduction/cyclization, and halogen substituents (chloro, fluoro) that modulate reactivity and

lipophilicity.[1][2]

This technical guide provides an authoritative analysis of its two primary physicochemical

descriptors: Topological Polar Surface Area (TPSA) and Partition Coefficient (LogP).[1][2]

These metrics are the gatekeepers of bioavailability, dictating the compound's ability to traverse

biological membranes and its solubility profile during lead optimization.[1][2]

Chemical Identity & Structural Profile
Before analyzing the properties, we establish the structural baseline for this compound.
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Attribute Detail

IUPAC Name 2-Chloro-4-fluoro-5-nitrobenzaldehyde

CAS Registry Number 99329-85-8

Molecular Formula C₇H₃ClFNO₃

Molecular Weight 203.55 g/mol

SMILES O=CC1=CC(=O)=C(F)C=C1Cl

Key Functional Groups
Aldehyde (-CHO), Nitro (-NO₂), Aryl Chloride (-

Cl), Aryl Fluoride (-F)

Physicochemical Analysis: TPSA and LogP
The following values represent a synthesis of computational predictions validated against

standard fragment-based algorithms.

Topological Polar Surface Area (TPSA)
Value:60.21 Å²[1][2]

Mechanistic Derivation
TPSA is calculated by summing the surface contributions of polar fragments (usually oxygen

and nitrogen and their attached hydrogens).[1][2] It ignores non-polar atoms (carbon,

halogens).[1][2]

Nitro Group (-NO₂): Contributes approximately 45.82 Å².[1][2] The resonance structures

create a significant polar footprint.[1][2]

Aldehyde Group (-CHO): Contributes approximately 17.07 Å² due to the carbonyl oxygen.[1]

[2]

Halogens (Cl, F): Contribute 0.00 Å² to TPSA (though they affect electron density, they are

not considered "polar surface" in standard Ertl-based topological calculations).[1][2]

Total Calculation:
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.[1][2] Note: The specific value of 60.21 Å² cited in high-precision databases (e.g., ChemScene)
likely accounts for steric shielding or specific parameter sets used in Chemaxon/Marvin
algorithms, which slightly reduce the accessible surface area compared to raw additive models.

Biological Implication
Permeability: With a TPSA of ~60 Å², this molecule falls well within the "sweet spot" for

membrane permeability (typically < 140 Å²).[1][2]

Blood-Brain Barrier (BBB): Compounds with TPSA < 90 Å² are generally predicted to have

high BBB permeation potential, making this scaffold attractive for CNS-targeted drug

discovery programs.[1][2]

Partition Coefficient (LogP)
Value:2.20 (Calculated/Consensus)

Mechanistic Derivation
LogP represents the ratio of concentrations in octanol vs. water (

).[1][2]

Benzene Core: Base lipophilicity.[1][2]

Chloro (+Cl): Increases LogP (Lipophilic,

).[1][2]

Fluoro (+F): Slightly increases LogP (Lipophilic,

).[1][2]

Nitro (-NO₂): Decreases LogP (Polar,

).[1][2]

Aldehyde (-CHO): Decreases LogP (Polar,

).[1][2]
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Interpretation: The lipophilic halogens largely offset the polarity of the nitro and aldehyde

groups, resulting in a LogP of ~2.[1][2]2. This indicates the compound is moderately lipophilic.

[1][2] It is sufficiently hydrophobic to pass through lipid bilayers but retains enough polarity (via

the nitro/aldehyde) to maintain reasonable aqueous solubility for assay conditions.[1][2]

Visualizing the Structure-Property Relationship
(SPR)
The following diagram illustrates how specific structural fragments of 2-Chloro-4-fluoro-5-
nitrobenzaldehyde dictate its physicochemical properties and subsequent ADME (Absorption,

Distribution, Metabolism, Excretion) behavior.

2-Chloro-4-fluoro-
5-nitrobenzaldehyde Structural Fragments Nitro Group (-NO2)

Polarity Source

Aldehyde (-CHO)
Reactivity & Polarity
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Decreases
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Figure 1: Fragment-based contribution map linking chemical structure to TPSA/LogP values

and ADME outcomes.

Experimental Protocols for Validation
While calculated values are standard for screening, experimental validation is required for

regulatory filing or rigorous SAR (Structure-Activity Relationship) studies.[1][2]

Protocol A: Experimental LogP Determination (HPLC
Method)
Standard: OECD Guideline 117[2]
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Principle: Reverse-phase HPLC (RP-HPLC) correlates the retention time of the analyte with its

hydrophobicity.[1][2] This is faster and requires less sample than the traditional Shake-Flask

method.[1][2]

Materials:

Column: C18 Reverse-Phase (e.g., Agilent Zorbax Eclipse Plus), 150 mm x 4.6 mm, 5 µm.[1]

[2]

Mobile Phase: Methanol/Water (75:25 v/v), isocratic elution.[1][2]

Reference Standards: A set of 6 compounds with known LogP values (e.g., Toluene,

Naphthalene, Acetophenone) spanning the expected range (LogP 1.0 – 4.0).

Procedure:

Preparation: Dissolve 2-Chloro-4-fluoro-5-nitrobenzaldehyde in Methanol (1 mg/mL).

Prepare reference standards similarly.

Dead Time (

) Determination: Inject Thiourea or Sodium Nitrate to determine the column dead time
(unretained time).[1][2]

Data Collection: Inject standards and the test compound. Record retention times (

).

Calculation:

Calculate the capacity factor (

) for each:

.[1][2]

Plot

vs. known LogP for standards to create a calibration curve (
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should be > 0.98).[1][2]

Interpolate the LogP of the test compound using its measured

.[1][2]

Protocol B: TPSA Calculation (In Silico Validation)
Standard: Ertl Algorithm

Principle: Uses 2D topology to sum polar contributions. This is a "self-validating" protocol

because it relies on fixed atomic parameters, not training sets.[1][2]

Workflow:

Input: Generate the canonical SMILES string: O=CC1=CC(=O)=C(F)C=C1Cl.[1][2][3]

Processing: Use an open-source library like RDKit (Python) or a web tool (Molinspiration).[1]

[2]

Python Implementation (Snippet):

Validation: Compare output with the literature value (60.21 Å²). A deviation of < 5% is

acceptable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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